Cas no 1103535-34-7 (4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine)

4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine is a brominated biphenyl derivative featuring dimethoxy and amine functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the dimethoxy groups contribute to electronic modulation and solubility. The amine functionality allows for further derivatization, making it valuable for constructing complex molecular architectures. The compound’s well-defined structure and stability under standard conditions ensure consistent performance in synthetic applications. Suitable for research and industrial use, it is typically handled under inert conditions to preserve reactivity.

4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine structure

1103535-34-7 structure

Product Name:4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine

CAS No:1103535-34-7

MF:C₁₄H₁₄BrNO₂

MW:308.170463085175

CID:4797528

Update Time:2025-06-13

4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine Chemical and Physical Properties

Names and Identifiers

- 4'-BROMO-3',4-DIMETHOXY-[1,1'-BIPHENYL]-2-AMINE
- 4'-bromo-3',4-dimethoxybiphenyl-2-amine
- 2-(4-bromo-3-methoxyphenyl)-5-methoxyaniline
- 4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine
- Inchi： 1S/C14H14BrNO2/c1-17-10-4-5-11(13(16)8-10)9-3-6-12(15)14(7-9)18-2/h3-8H,16H2,1-2H3
- InChI Key： FHFZTKKGDWBONS-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1OC)C1C=CC(=CC=1N)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 264
XLogP3: 3.5
Topological Polar Surface Area: 44.5

4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019124105-1g	4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine	1103535-34-7	97%	1g	$799.24	2023-09-04

4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

Additional information on 4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine

Recent Advances in the Study of 4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine (CAS: 1103535-34-7)

The compound 4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine (CAS: 1103535-34-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine as a key intermediate in the synthesis of complex bioactive molecules. Its unique structural features, including the bromo and dimethoxy substituents, make it a versatile building block for the construction of pharmacologically relevant compounds. Researchers have successfully utilized this compound in the development of novel kinase inhibitors and other small-molecule therapeutics.

One of the most notable advancements involves the use of 4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine in the synthesis of selective inhibitors targeting specific signaling pathways. For instance, a recent study demonstrated its efficacy in the design of inhibitors for protein kinases involved in cancer progression. The compound's ability to modulate kinase activity has opened new avenues for the treatment of various malignancies.

In addition to its applications in oncology, 4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine has shown promise in the field of neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound exhibit neuroprotective effects by inhibiting key enzymes involved in oxidative stress and inflammation. These findings underscore its potential as a lead compound for the development of therapies for conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of 4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine has also been optimized in recent years, with researchers developing more efficient and scalable methods. Advances in catalytic processes and green chemistry have enabled the production of this compound with higher yields and reduced environmental impact. These improvements are critical for its widespread use in pharmaceutical research and development.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics.

In conclusion, 4'-Bromo-3',4-dimethoxy-[1,1'-biphenyl]-2-amine (CAS: 1103535-34-7) represents a significant area of interest in chemical biology and medicinal chemistry. Its applications in drug discovery, particularly in oncology and neurodegenerative diseases, highlight its potential to contribute to the development of next-generation therapies. Continued research and optimization will be essential to fully realize its therapeutic benefits.